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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate

Cat. No.: B144787

Essential Safety and Handling Guide for Ethyl 3-
Hydroxybutyrate

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This document provides immediate and
essential safety and logistical information for Ethyl 3-Hydroxybutyrate, focusing on personal
protective equipment, operational procedures, and disposal plans to ensure a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 3-Hydroxybutyrate is a combustible liquid that may cause skin and eye irritation.[1][2]
Inhalation of vapors or mists may cause respiratory tract irritation.[1][2] It is crucial to use
appropriate personal protective equipment (PPE) to minimize exposure.

Summary of Personal Protective Equipment (PPE) Recommendations:
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PPE Type

Specification

Rationale

Eye Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles conforming to EN166
(EU) or NIOSH (US)
standards.[3][4][5]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[3][5] Specific
materials recommended for full
contact are butyl-rubber
(minimum layer thickness: 0.7
mm) and for splash contact,

Chloroprene.[6]

To prevent skin irritation and
absorption.[1][2]

Respiratory Protection

Generally not required under
normal use conditions with
adequate ventilation.[3]
However, if exposure limits are
exceeded or irritation is
experienced, a full-face
respirator is recommended.[4]
A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant a

respirator's use.[5]

To prevent respiratory tract

irritation from vapors or mists.

[1](2]

Operational and Disposal Plans: A Step-by-Step

Guide

Handling and Storage Protocol:

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.echemi.com/sds/ethyl-3-hydroxybutyrate-pd1809111001.html
https://m.chemicalbook.com/ProductMSDSDetailCB1448814_EN.htm
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y1131/Ethyl-R-3-hydroxybutyrate-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1448814_EN.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/w342807
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y1131/Ethyl-R-3-hydroxybutyrate-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.echemi.com/sds/ethyl-3-hydroxybutyrate-pd1809111001.html
https://m.chemicalbook.com/ProductMSDSDetailCB1448814_EN.htm
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y1131/Ethyl-R-3-hydroxybutyrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Ventilation: Always handle Ethyl 3-Hydroxybutyrate in a well-ventilated area, preferably in a
chemical fume hood.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources as it is a combustible liquid.[3][4][6] No smoking in the handling area.[4][6]

Container Handling: Keep the container tightly closed when not in use.[5] Ground and bond
container and receiving equipment to prevent static discharges.[4]

Personal Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke
when using this product.[2]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and strong bases.[3][5]

Spill Management Protocol:

Isolate and Ventilate: In case of a small spill, isolate the area. For a large spill, consider an
initial downwind evacuation.[7] Ensure adequate ventilation.

Remove Ignition Sources: Remove all sources of ignition from the spill area.[4]

Containment: Use an inert absorbent material like sand, silica gel, or universal binder to soak
up the spill.[3]

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[4]

Decontamination: Wash the spill site with soap and water after material pickup is complete.

[7]

Disposal Protocol:

Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.
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o Containerization: Dispose of contents and container to an approved waste disposal plant.[3]
[6] Keep in suitable, closed containers for disposal.[3]

o Contaminated PPE: Seal any contaminated clothing or absorbent paper in a vapor-tight
plastic bag for eventual disposal.[7][8]

Emergency Procedures

First-Aid Measures:

Exposure Route First-Aid Protocol

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy
Eye Contact . o .

to do. Continue rinsing.[1] Seek medical

attention if irritation persists.[1]

Take off immediately all contaminated clothing.
Skin Contact [6] Wash skin with plenty of soap and water.[1]

Seek medical attention if irritation occurs.[1]

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing.[1] If

breathing is difficult, seek medical attention.[1]

Do NOT induce vomiting.[1] Make the victim
Ingestion drink water (two glasses at most).[6] Call a

poison center or doctor if you feel unwell.[1]

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/w342807
https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20385
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-Hydroxybutyrate
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w342807
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w342807
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value

Physical State Liquid[3]

Color Colorless[3]

Odor Odorless|3]

Flash Point 77 °C (170.6 °F)[1]

Boiling Point 75-76 °C @ 12 mmHg

Incompatible Materials Strong oxidizing agents, Strong bases[3]

Carbon monoxide (CO), Carbon dioxide (CO2)
[3]

Hazardous Decomposition Products

Workflow for Handling Ethyl 3-Hydroxybutyrate

Caption: A logical workflow for the safe handling and disposal of Ethyl 3-Hydroxybutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. pfaltzandbauer.com [pfaltzandbauer.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]
3. fishersci.com [fishersci.com]

e 4. echemi.com [echemi.com]

e 5. Ethyl 3-hydroxybutyrate(5405-41-4)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 6. sigmaaldrich.com [sigmaaldrich.com]

e 7. ETHYL 3-HYDROXYBUTYRATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.benchchem.com/product/b144787?utm_src=pdf-body
https://www.benchchem.com/product/b144787?utm_src=pdf-body
https://www.benchchem.com/product/b144787?utm_src=pdf-custom-synthesis
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y1131/Ethyl-R-3-hydroxybutyrate-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC118540250&countryCode=US&language=en
https://www.echemi.com/sds/ethyl-3-hydroxybutyrate-pd1809111001.html
https://m.chemicalbook.com/ProductMSDSDetailCB1448814_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1448814_EN.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/w342807
https://cameochemicals.noaa.gov/chemical/20385
https://cameochemicals.noaa.gov/chemical/20385
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» 8. Ethyl 3-Hydroxybutyrate | C6H1203 | CID 62572 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 3-
Hydroxybutyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144787#personal-protective-equipment-for-handling-
ethyl-3-hydroxybutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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